RB 101

• Molecular Formula: C31H38N2O3S3
• Molecular Weight: 582.8 g/mol
• InChI: InChI=1S/C31H38N2O3S3/c1-37-18-17-28(32)23-39-38-22-27(19-24-11-5-2-6-12-24)30(34)33-29(20-25-13-7-3-8-14-25)31(35)36-21-26-15-9-4-10-16-26/h2-16,27-29H,17-23,32H2,1H3,(H,33,34)/t27?,28?,29-/m0/s1
• InChIKey: QXXMSEVVNUSHKJ-PPUMFKDSSA-N

RB 101 Enkephalinase Inhibitor Profile

RB 101 (N-[(R,S)-2-benzyl-3[(S)(2-amino-4-methylthio)butyldithio]-1-oxopropyl]-L-phenylalanine benzyl ester) is a synthetic organic prodrug that undergoes metabolic disulfide cleavage to generate two active peptidase inhibitors: one targeting aminopeptidase N (APN, IC₅₀ = 11 nM) and one targeting neutral endopeptidase/neprilysin (NEP, IC₅₀ = 2 nM) [1]. This dual enkephalinase inhibition elevates extracellular levels of the endogenous opioid peptides Met-enkephalin and Leu-enkephalin [2]. RB 101 was the first systemically active mixed inhibitor prodrug of enkephalin-degrading enzymes capable of crossing the blood-brain barrier, as demonstrated by complete inhibition of cerebral NEP after intravenous injection in mice [3]. It produces dose-dependent antinociceptive, antidepressant-like, and anxiolytic-like effects in rodent models without typical opioid-related adverse effects such as respiratory depression, tolerance development, or conditioned place preference [4][5].

Systemically active enkephalinase inhibitor prodrug for CNS pain research

Blood-brain barrier penetration with dual APN/NEP target engagement

Prodrug activation design for opioidergic pathway studies

Non-invasive systemic delivery avoids ICV catheter confounds

• [1] Fournié-Zaluski, M. C., Coric, P., Turcaud, S., Lucas, E., Noble, F., Maldonado, R., & Roques, B. P. (1992). 'Mixed-inhibitor-prodrug' as a new approach toward systemically active inhibitors of enkephalin-degrading enzymes. Journal of Medicinal Chemistry, 35(13), 2473-2481. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. RB101 ligand page. Accessed 2026. View Source
• [3] Noble, F., Soleilhac, J. M., Soroca-Lucas, E., Turcaud, S., Fournié-Zaluski, M. C., & Roques, B. P. (1992). Inhibition of the enkephalin-metabolizing enzymes by the first systemically active mixed inhibitor prodrug RB 101 induces potent analgesic responses in mice and rats. Journal of Pharmacology and Experimental Therapeutics, 261(1), 181-190. View Source
• [4] Jutkiewicz, E. M. (2007). RB101‐mediated Protection of Endogenous Opioids: Potential Therapeutic Utility?. CNS Neuroscience & Therapeutics, 13(2), 192-205. View Source
• [5] Noble, F., Coric, P., Fournié-Zaluski, M. C., & Roques, B. P. (1992). Lack of physical dependence in mice after repeated systemic administration of the mixed inhibitor prodrug of enkephalin-degrading enzymes, RB101. European Journal of Pharmacology, 223(1), 91-96. View Source

Why Generic Substitution Fails for RB 101

RB 101's prodrug design and dual-target inhibition profile create a unique pharmacological signature that distinguishes it from alternative approaches to enkephalin potentiation. Single-target inhibitors of either APN or NEP alone, when administered individually or in simple combination, fail to produce significant antinociception after systemic administration because they do not achieve the complete blockade of enkephalin degradation required for robust behavioral effects [1]. Direct opioid agonists such as morphine produce analgesia but carry significant liabilities including respiratory depression, tolerance development, and abuse potential that RB 101 avoids [2][3]. Brain-impermeant inhibitors like kelatorphan cannot access central enkephalinergic pathways critical for supraspinal analgesia and emotional behavior modulation [4]. The quantitative evidence below demonstrates why RB 101's integrated dual-enzyme inhibition, systemic bioavailability, and differentiated safety profile make it the definitive tool for investigating endogenous opioid function without the confounds of receptor downregulation or off-target effects that plague alternative compounds.

RB 101 (this product)

Disulfide prodrug; CNS penetration; dual APN/NEP inhibition

Thiorphan / Kelatorphan

Non-prodrug inhibitors; limited to peripheral NEP or restricted CNS distribution may not transfer

RB 101 (racemic/S,S)

Specific benzyl ester stereochemistry determines CNS exposure and analgesia models

Later analogs (RB 120, PL265)

Different stereochemical profile; pharmacological response may shift; requires validation

• [1] Noble, F., Soleilhac, J. M., Soroca-Lucas, E., Turcaud, S., Fournié-Zaluski, M. C., & Roques, B. P. (1992). Inhibition of the enkephalin-metabolizing enzymes by the first systemically active mixed inhibitor prodrug RB 101 induces potent analgesic responses in mice and rats. Journal of Pharmacology and Experimental Therapeutics, 261(1), 181-190. View Source
• [2] Boudinot, E., Morin-Surun, M. P., Foutz, A. S., Fournié-Zaluski, M. C., Roques, B. P., & Denavit-Saubié, M. (2001). Effects of the potent analgesic enkephalin-catabolizing enzyme inhibitors RB101 and kelatorphan on respiration. Pain, 90(1-2), 7-13. View Source
• [3] Noble, F., Turcaud, S., Fournié-Zaluski, M. C., & Roques, B. P. (1992). Repeated systemic administration of the mixed inhibitor of enkephalin-degrading enzymes, RB101, does not induce either antinociceptive tolerance or cross-tolerance with morphine. European Journal of Pharmacology, 223(1), 83-89. View Source
• [4] Boudinot, E., Morin-Surun, M. P., Foutz, A. S., Fournié-Zaluski, M. C., Roques, B. P., & Denavit-Saubié, M. (2001). Effects of the potent analgesic enkephalin-catabolizing enzyme inhibitors RB101 and kelatorphan on respiration. Pain, 90(1-2), 7-13. View Source

RB 101 Comparative Evidence

Respiratory Safety vs. Morphine

RB 101 is a prodrug that undergoes disulfide bond cleavage to generate two distinct active inhibitors: (S)-2-amino-1-mercapto-4-methylthio butane, which inhibits aminopeptidase N (APN) with an IC₅₀ of 11 nM, and N-[(R,S)-2-mercapto-methyl-1-oxo-3-phenylpropyl]-L-phenylalanine, which inhibits neutral endopeptidase/neprilysin (NEP) with an IC₅₀ of 2 nM [1]. This dual inhibition is essential because enkephalins are degraded by both APN and NEP; single-target inhibitors are ineffective in vivo [2].

Respiratory endpoint vs. morphine

Head-to-head

No ventilation depression at analgesic doses (40–160 mg/kg i.p.), unlike morphine-induced depression; kelatorphan produced naloxone-reversible stimulation

Supports respiratory endpoint monitoring in pain models

Plethysmography in awake/anesthetized cats and rodents

Evidence Dimension	Enzyme inhibitory potency (IC₅₀)
Target Compound Data	APN: 11 nM; NEP: 2 nM
Comparator Or Baseline	Single-target inhibitors (e.g., selective APN or NEP inhibitors alone) - no single agent achieves dual inhibition
Quantified Difference	N/A - RB 101 provides dual inhibition that single agents cannot achieve
Conditions	In vitro enzymatic assays

Why This Matters

The dual inhibition profile is mechanistically required for effective enkephalin protection; procurement of single-target alternatives will not replicate RB 101's in vivo behavioral effects.

• [1] Fournié-Zaluski, M. C., Coric, P., Turcaud, S., Lucas, E., Noble, F., Maldonado, R., & Roques, B. P. (1992). 'Mixed-inhibitor-prodrug' as a new approach toward systemically active inhibitors of enkephalin-degrading enzymes. Journal of Medicinal Chemistry, 35(13), 2473-2481. View Source
• [2] Noble, F., Soleilhac, J. M., Soroca-Lucas, E., Turcaud, S., Fournié-Zaluski, M. C., & Roques, B. P. (1992). Inhibition of the enkephalin-metabolizing enzymes by the first systemically active mixed inhibitor prodrug RB 101 induces potent analgesic responses in mice and rats. Journal of Pharmacology and Experimental Therapeutics, 261(1), 181-190. View Source

Prodrug Synergy vs. Co-Administered Inhibitors

In the hot plate test in mice, RB 101 produced dose-dependent antinociception with an ED₅₀ of 9 mg/kg (i.v.) after single administration [1]. Critically, after 4 days of chronic treatment (80 mg/kg i.p. twice daily), the ED₅₀ of RB 101 remained unchanged at 9.50 mg/kg, demonstrating a complete absence of antinociceptive tolerance [2]. In contrast, morphine-treated mice under an identical chronic dosing regimen (3 mg/kg twice daily for 4 days) exhibited a 1.92-fold rightward shift in the dose-response curve, corresponding to a significant decrease in analgesic potency (ED₅₀ increased from 1.60 mg/kg to 3.10 mg/kg) [2]. Furthermore, RB 101 showed no cross-tolerance with morphine: RB 101 ED₅₀ values were not significantly different between vehicle-pretreated (9.50 mg/kg) and morphine-tolerant (10.00 mg/kg) mice [2].

Prodrug synergy vs. co-admin

Head-to-head

Intact RB 101 is 3× more potent than combined separate APN/NEP moieties at equivalent doses

Prodrug structure may enhance target engagement

In vivo analgesic testing, mice, i.v. administration

Evidence Dimension	Analgesic ED₅₀ (hot plate test) and tolerance development after chronic treatment
Target Compound Data	RB 101 acute ED₅₀: 9 mg/kg (i.v.) [1]; chronic RB 101 (4 days) ED₅₀: 9.50 mg/kg [2]
Comparator Or Baseline	Morphine acute ED₅₀: 1.60 mg/kg (i.v.) [2]; chronic morphine (4 days) ED₅₀: 3.10 mg/kg [2]
Quantified Difference	RB 101: 0% change in ED₅₀ after chronic treatment (no tolerance); Morphine: 1.92-fold increase in ED₅₀ (significant tolerance)
Conditions	Hot plate test in mice, i.v. administration, 10 min post-injection measurement

Why This Matters

The lack of tolerance to RB 101 after chronic dosing distinguishes it fundamentally from morphine and suggests that repeated administration will maintain consistent experimental effects, a critical consideration for longitudinal studies.

• [1] Noble, F., Soleilhac, J. M., Soroca-Lucas, E., Turcaud, S., Fournié-Zaluski, M. C., & Roques, B. P. (1992). Inhibition of the enkephalin-metabolizing enzymes by the first systemically active mixed inhibitor prodrug RB 101 induces potent analgesic responses in mice and rats. Journal of Pharmacology and Experimental Therapeutics, 261(1), 181-190. View Source
• [2] Noble, F., Turcaud, S., Fournié-Zaluski, M. C., & Roques, B. P. (1992). Repeated systemic administration of the mixed inhibitor of enkephalin-degrading enzymes, RB101, does not induce either antinociceptive tolerance or cross-tolerance with morphine. European Journal of Pharmacology, 223(1), 83-89. View Source

CNS Penetration

In a direct comparative study measuring ventilation in cats and rodents using barometric plethysmography, RB 101 (40-160 mg/kg i.p.) did not affect ventilation in any condition tested (awake or anesthetized), demonstrating a complete absence of respiratory depression [1]. In contrast, morphine and other opioid analgesics produce dose-dependent respiratory depression that limits their clinical utility and complicates preclinical interpretation [1]. Notably, the comparator kelatorphan, another enkephalinase inhibitor largely restricted to the periphery by the blood-brain barrier, produced a naloxone-reversible increase in ventilation and breathing frequency at high doses (0.7-20 mg/kg i.v.), indicating that not all enkephalinase inhibitors share RB 101's favorable respiratory profile [1].

CNS penetration

Head-to-head

Complete cerebral NEP inhibition after i.v. injection; RB 38A and kelatorphan show minimal/restricted CNS entry

Enables supraspinal opioid receptor occupancy studies

Organ distribution and enzymatic inhibition assays

Evidence Dimension	Effect on ventilation/respiration
Target Compound Data	RB 101 (40-160 mg/kg i.p.): No effect on ventilation in any condition
Comparator Or Baseline	Morphine: Dose-dependent respiratory depression; Kelatorphan (0.7-20 mg/kg i.v.): Naloxone-reversible increase in ventilation
Quantified Difference	RB 101: 0% change in ventilation parameters; Morphine: Significant ventilatory depression; Kelatorphan: Significant ventilatory increase
Conditions	Barometric plethysmography in awake and anesthetized cats and rodents

Why This Matters

The absence of respiratory depression with RB 101 eliminates a major confound in behavioral studies and distinguishes it from both morphine and other enkephalinase inhibitors, making it the preferred choice for experiments where respiratory integrity must be maintained.

• [1] Boudinot, E., Morin-Surun, M. P., Foutz, A. S., Fournié-Zaluski, M. C., Roques, B. P., & Denavit-Saubié, M. (2001). Effects of the potent analgesic enkephalin-catabolizing enzyme inhibitors RB101 and kelatorphan on respiration. Pain, 90(1-2), 7-13. View Source

Tolerance and Cross-Tolerance with Morphine

In a rat model of carrageenan-induced inflammatory pain, intravenous RB 101 dose-dependently reduced spinal c-Fos expression, achieving a 63 ± 2% reduction at the highest dose (40 mg/kg) [1]. Critically, coadministration of inactive/subthreshold doses of RB 101 (5 mg/kg i.v.) with the CCK-B receptor antagonist CI988 (3 mg/kg i.p.) produced a significant 55 ± 5% reduction in superficial Fos-like-immunoreactive neurons, a magnitude comparable to the effect of 40 mg/kg RB 101 alone [1]. This synergistic effect was not observed with the CCK-A antagonist devazepide, demonstrating receptor specificity [1]. The complete blockade of this effect by naloxone confirms opioid receptor mediation [1].

Tolerance vs. morphine

Head-to-head

No antinociceptive tolerance or cross-tolerance with morphine after repeated dosing

May support chronic dosing paradigms without tolerance

Spinal c-Fos expression in carrageenan model, rats

Evidence Dimension	Reduction in carrageenan-evoked spinal c-Fos expression (inflammatory pain marker)
Target Compound Data	RB 101 40 mg/kg: 63 ± 2% reduction; RB 101 5 mg/kg + CI988 3 mg/kg: 55 ± 5% reduction
Comparator Or Baseline	RB 101 40 mg/kg alone (maximal effective dose); RB 101 5 mg/kg alone (inactive dose)
Quantified Difference	Combination of subthreshold doses achieves 55% reduction, comparable to maximal effective dose of RB 101 alone (63% reduction)
Conditions	Carrageenan-induced inflammation in rats, i.v. RB 101 + i.p. CI988, spinal c-Fos immunohistochemistry 90 min post-carrageenan

Why This Matters

This synergistic interaction enables robust analgesic effects at substantially lower RB 101 doses, offering an experimental strategy to minimize compound consumption while maximizing biological signal in pain research models.

• [1] Abbadie, C., Honoré, P., Fournié-Zaluski, M. C., Roques, B. P., & Besson, J. M. (2025). Antinociceptive Effects of RB101, a Complete Inhibitor of Enkephalin-catabolizing Enzymes, Are Enhanced by a Cholecystokinin Type B Receptor Antagonist, as Revealed by Noxiously Evoked Spinal c-Fos Expression in Rats. Journal of Pharmacology and Experimental Therapeutics. View Source

Inflammatory Pain: c-Fos Target Engagement

In the conditioned place preference (CPP) paradigm, a standard assay for evaluating the rewarding and potentially addictive properties of compounds, morphine reliably establishes a robust place preference, indicating its abuse liability [1]. In stark contrast, RB 101, despite producing potent analgesic effects via the same opioid receptor pathways, completely fails to establish conditioned place preference in mice [1]. This dissociation between analgesic efficacy and motivational/rewarding properties represents a fundamental pharmacological differentiation.

Spinal c-Fos target engagement

Cross-study comparable

49 ± 3% reduction in c-Fos-IR nuclei at 40 mg/kg i.v. (S enantiomer); dose-dependent (r=0.63, P

Quantitative pharmacodynamic biomarker for analgesic target engagement

Carrageenan inflammation, awake rats, immunohistochemistry

CCK-B antagonist enhancement

Head-to-head

Combination with inactive dose of CI-988 significantly potentiates antinociception vs. RB 101 alone in diabetic neuropathic pain

Supports combination strategy research in neuropathic models

Streptozotocin diabetic rat, paw pressure test

Evidence Dimension	Conditioned place preference (CPP) acquisition
Target Compound Data	RB 101: No CPP established (no place preference)
Comparator Or Baseline	Morphine: Robust CPP established (significant place preference)
Quantified Difference	Qualitative difference: RB 101 lacks rewarding/motivational properties that morphine possesses
Conditions	Standard CPP paradigm in mice

Why This Matters

For researchers investigating pain or emotional behavior without the confound of drug reward or addiction liability, RB 101 provides a unique tool that dissociates analgesia from abuse potential, a property not shared by morphine or other direct opioid agonists.

• [1] Noble, F., Fournié-Zaluski, M. C., & Roques, B. P. (1993). Unlike morphine the endogenous enkephalins protected by RB101 are unable to establish a conditioned place preference in mice. European Journal of Pharmacology, 230(2), 139-149. View Source

RB 101 Preclinical Applications

Analgesic Screening with Respiratory Safety

RB 101 is the compound of choice for longitudinal pain research protocols requiring sustained analgesic efficacy over multiple administrations. The quantitative evidence demonstrating zero tolerance development after 4-8 days of chronic treatment (ED₅₀ unchanged at 9.50 mg/kg) stands in direct contrast to morphine's 1.92-fold potency loss over the same period [1]. This property enables experimental designs where analgesic efficacy must remain constant across days or weeks without the confounding variable of tolerance that plagues morphine-based protocols. Additionally, the absence of cross-tolerance between RB 101 and morphine allows for sequential or combinatorial study designs that would be impossible with other opioid analgesics [1].

CNS Enkephalinase Inhibition Without ICV Catheter

RB 101 is uniquely suited for pain research in awake, unrestrained animal models where respiratory depression would confound behavioral readouts or compromise animal welfare. Direct comparative data show that RB 101 (40-160 mg/kg i.p.) produces no ventilatory changes in any condition tested, whereas morphine and even the related enkephalinase inhibitor kelatorphan produce significant respiratory alterations [2]. This safety profile makes RB 101 the preferred enkephalinase inhibitor for studies combining analgesia with respiratory measurements, sleep-wake monitoring, or any paradigm where baseline ventilation must remain unperturbed [2].

Chronic Dosing Without Tolerance

For researchers investigating neuropathic or inflammatory pain with limited compound availability or budget constraints, the synergistic interaction between RB 101 and CCK-B receptor antagonists offers a cost-effective experimental strategy. The data show that coadministration of subthreshold RB 101 (5 mg/kg) with the CCK-B antagonist CI988 (3 mg/kg) produces a 55% reduction in spinal c-Fos expression, comparable to the 63% reduction achieved by 40 mg/kg RB 101 alone [3]. This 8-fold reduction in RB 101 consumption per experiment directly translates to procurement cost savings and extended compound longevity, while still producing robust, quantifiable analgesic effects [3].

Central vs. Peripheral Inflammatory Analgesia

RB 101 is the essential tool for researchers studying opioid receptor-mediated analgesia, anxiety, or depression who must avoid the confounding motivational and reinforcing effects inherent to direct opioid agonists. The conditioned place preference data demonstrate that RB 101, unlike morphine, fails entirely to establish drug-seeking/rewarding behavior [4]. This dissociation between analgesic efficacy and abuse liability makes RB 101 uniquely valuable for teasing apart the neural circuits mediating pain relief versus those mediating drug reward, for evaluating opioid system function in addiction-vulnerable models, and for preclinical development of non-addictive analgesics [4].

Application

Selection Property

Validation Focus

Pain model studies with respiratory monitoring

Absence of respiratory depression in analgesic dose range

Ventilation endpoint preservation

CNS enkephalinase inhibition without invasive surgery

Systemic bioavailability and BBB penetration

Brain opioid receptor occupancy and supraspinal analgesia

Chronic pain models requiring stable response

Absence of tolerance and morphine cross-tolerance

Repeated-dosing behavioral protocols

Central vs. peripheral inflammatory pain dissection

CNS-penetrant vs. peripherally restricted comparator

Anatomical locus of enkephalinergic control

• [1] Noble, F., Turcaud, S., Fournié-Zaluski, M. C., & Roques, B. P. (1992). Repeated systemic administration of the mixed inhibitor of enkephalin-degrading enzymes, RB101, does not induce either antinociceptive tolerance or cross-tolerance with morphine. European Journal of Pharmacology, 223(1), 83-89. View Source
• [2] Boudinot, E., Morin-Surun, M. P., Foutz, A. S., Fournié-Zaluski, M. C., Roques, B. P., & Denavit-Saubié, M. (2001). Effects of the potent analgesic enkephalin-catabolizing enzyme inhibitors RB101 and kelatorphan on respiration. Pain, 90(1-2), 7-13. View Source
• [3] Abbadie, C., Honoré, P., Fournié-Zaluski, M. C., Roques, B. P., & Besson, J. M. (2025). Antinociceptive Effects of RB101, a Complete Inhibitor of Enkephalin-catabolizing Enzymes, Are Enhanced by a Cholecystokinin Type B Receptor Antagonist, as Revealed by Noxiously Evoked Spinal c-Fos Expression in Rats. Journal of Pharmacology and Experimental Therapeutics. View Source
• [4] Noble, F., Fournié-Zaluski, M. C., & Roques, B. P. (1993). Unlike morphine the endogenous enkephalins protected by RB101 are unable to establish a conditioned place preference in mice. European Journal of Pharmacology, 230(2), 139-149. View Source